Cas no 900262-93-3 (5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 900262-93-3
• MF: C₂₁H₂₄F₃N₅O
• MW: 419.443374633789
• CID: 5425378
• Update Time: 2025-11-06

5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(3-morpholin-4-ylpropyl)-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 5-methyl-N-[3-(4-morpholinyl)propyl]-3-phenyl-2-(trifluoromethyl)-
• 5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C21H24F3N5O/c1-15-14-17(25-8-5-9-28-10-12-30-13-11-28)29-20(26-15)18(16-6-3-2-4-7-16)19(27-29)21(22,23)24/h2-4,6-7,14,25H,5,8-13H2,1H3
• InChI Key： FLJQYJMRPIZCGK-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C(F)(F)F)=NN1C(NCCCN1CCOCC1)=CC(C)=N2

Additional information on 5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of 5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900262-93-3)

5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900262-93-3) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a pyrazolo[1,5-a]pyrimidine core, a scaffold known for its versatility in drug discovery due to its ability to interact with various biological targets. The presence of a trifluoromethyl group and a morpholine moiety further enhances its potential as a bioactive agent, making it a subject of interest for researchers exploring novel therapeutic applications.

The compound's unique structure combines a phenyl ring and a morpholinylpropyl side chain, which contribute to its pharmacokinetic properties. Such features are often sought after in the development of kinase inhibitors, as they can improve solubility and target binding affinity. Recent studies have highlighted the role of pyrazolo[1,5-a]pyrimidine derivatives in modulating signaling pathways, particularly in oncology and inflammation research. This aligns with current trends in precision medicine, where researchers are increasingly focusing on small molecules that can selectively inhibit disease-related proteins.

In the context of drug design, the trifluoromethyl group in this compound is noteworthy. Fluorinated compounds are a hot topic in medicinal chemistry due to their ability to enhance metabolic stability and membrane permeability. The incorporation of fluorine atoms into drug candidates has become a common strategy to optimize their efficacy, as seen in blockbuster drugs like JAK inhibitors and BTK inhibitors. This compound's structural attributes position it as a promising candidate for further investigation in these areas.

From a synthetic chemistry perspective, the preparation of 5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine involves multi-step organic transformations, including cyclization and functional group modifications. Researchers often employ cross-coupling reactions and reductive amination to assemble such complex architectures. The compound's CAS No. 900262-93-3 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and academic publications.

The growing interest in heterocyclic compounds like this one is reflected in the surge of related search queries, such as "pyrazolo[1,5-a]pyrimidine applications" and "fluorinated drug candidates 2024." These trends underscore the demand for innovative molecules in drug development, particularly those addressing unmet medical needs. Additionally, the compound's potential role in cancer therapy and immune modulation aligns with broader discussions about personalized treatment strategies and next-generation therapeutics.

In summary, 5-methyl-N-3-(morpholin-4-yl)propyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine represents a compelling example of modern medicinal chemistry. Its structural complexity, combined with its potential biological activities, makes it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may contribute to advancements in targeted therapies and small-molecule drug discovery.